Cas no 1804501-31-2 (Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate)

• Product Name: Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate
• CAS No: 1804501-31-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4790919
• Update Time: 2025-10-29

Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate

• Inchi： 1S/C12H14N2O2/c1-8-3-11(7-14)9(4-10(8)6-13)5-12(15)16-2/h3-4H,5,7,14H2,1-2H3
• InChI Key： SJDZVFLIOHFPIX-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C#N)C(C)=CC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate

Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate (CAS No. 1804501-31-2): A Comprehensive Overview

Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate (CAS No. 1804501-31-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various research applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate consists of a phenyl ring substituted with an acetoate group, a cyano group, and an aminomethyl side chain. This arrangement confers upon it distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the cyano group enhances its utility in various chemical transformations, while the aminomethyl moiety provides opportunities for further functionalization.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for various diseases. Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate has emerged as a promising candidate in this domain due to its ability to interact with biological targets in a highly specific manner. Studies have demonstrated its potential in modulating enzyme activity and inhibiting pathways associated with inflammation and cancer.

One of the most compelling aspects of Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate is its role in drug discovery. Researchers have leveraged its structural features to design molecules that can selectively target disease-causing proteins. For instance, preliminary studies suggest that derivatives of this compound may exhibit potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The cyano group in the molecule's structure is particularly noteworthy, as it can participate in hydrogen bonding interactions and metal coordination, which are essential for drug-receptor binding. This feature makes Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. Additionally, the acetoate moiety can be easily modified through various chemical reactions, allowing for the creation of a diverse library of analogs with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate. Molecular docking simulations have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives.

The pharmaceutical industry has also shown interest in Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate due to its potential as a lead compound for drug development. Its unique structural features make it suitable for addressing complex biological challenges, such as those encountered in neurodegenerative diseases and autoimmune disorders. By modulating specific pathways, this compound holds promise for alleviating symptoms and slowing disease progression.

In conclusion, Methyl 2-aminomethyl-5-cyano-4-methylphenylacetate (CAS No. 1804501-31-2) is a multifaceted compound with significant implications in pharmaceutical research and biomedicine. Its structural versatility, coupled with its ability to interact with biological targets, positions it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is likely to grow.